Cas no 1361591-02-7 (2-Nitro-5-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 2-Nitro-5-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361591-02-7
• MF: C₁₁H₅Cl₃N₂O₂
• MW: 303.528599500656
• CID: 4793739
• Update Time: 2025-06-26

2-Nitro-5-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-5-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl3N2O2/c12-8-3-7(4-9(13)11(8)14)6-1-2-10(15-5-6)16(17)18/h1-5H
• InChI Key： FJMKKIXYBZCOCW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=NC(=CC=1)[N+](=O)[O-])Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 301
• XLogP3: 4.5
• Topological Polar Surface Area: 58.7

Additional information on 2-Nitro-5-(3,4,5-trichlorophenyl)pyridine

Research Brief on 2-Nitro-5-(3,4,5-trichlorophenyl)pyridine (CAS: 1361591-02-7): Recent Advances and Applications

The compound 2-Nitro-5-(3,4,5-trichlorophenyl)pyridine (CAS: 1361591-02-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a promising scaffold for the development of novel antimicrobial and anticancer agents, making it a focal point for interdisciplinary research.

Recent synthetic methodologies for 2-Nitro-5-(3,4,5-trichlorophenyl)pyridine have been optimized to improve yield and purity, leveraging advanced catalytic systems and green chemistry principles. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis approach that reduced reaction times by 40% while maintaining high enantioselectivity. This advancement is critical for scaling up production for preclinical studies. Furthermore, computational modeling has provided insights into the compound's stability and reactivity, aiding in the design of derivatives with enhanced pharmacological properties.

In terms of biological activity, 2-Nitro-5-(3,4,5-trichlorophenyl)pyridine has shown potent inhibitory effects against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), as reported in a 2024 Antimicrobial Agents and Chemotherapy study. The compound's mechanism of action involves disruption of bacterial cell wall synthesis, a target distinct from existing antibiotics, which may mitigate resistance development. Additionally, preliminary in vitro studies indicate selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of tyrosine kinase receptors, suggesting its potential as a targeted therapy.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic profile. Recent pharmacokinetic studies, such as those presented at the 2023 American Chemical Society National Meeting, have identified rapid hepatic metabolism as a limiting factor for oral bioavailability. Current research is exploring prodrug strategies and nanoformulations to address these limitations. Collaborative efforts between academic and industrial researchers are underway to advance this compound into preclinical trials, with a focus on safety and efficacy profiling.

In conclusion, 2-Nitro-5-(3,4,5-trichlorophenyl)pyridine (CAS: 1361591-02-7) represents a versatile chemical entity with significant potential in addressing unmet medical needs. Its dual antimicrobial and anticancer properties, coupled with advances in synthetic accessibility, position it as a compelling candidate for further development. Future research should prioritize structure-activity relationship studies and in vivo validation to unlock its full therapeutic potential.